![molecular formula C8H9NO B030933 4-Aminoacetophenone-13C CAS No. 861435-57-6](/img/structure/B30933.png)
4-Aminoacetophenone-13C
Overview
Description
4-Aminoacetophenone-13C (4-AA-13C) is an important organic compound in the field of organic chemistry. It is a member of the family of amines, which is a class of compounds containing a nitrogen atom attached to two hydrogen atoms. 4-AA-13C is a colorless, crystalline solid with a molecular weight of 99.09 g/mol. It is used as a synthetic intermediate in the production of a variety of compounds, such as pharmaceuticals, agrochemicals, and dyes. It also has a wide range of applications in scientific research, including studies of enzyme-catalyzed reactions, drug metabolism, and protein structure.
Scientific Research Applications
Supramolecular Self-Assembly and Spectroscopic Investigation
4-Aminoacetophenone derivatives have been extensively studied for their supramolecular self-assembly properties. A study focused on a derivative synthesized through the condensation of 4-aminoacetophenone, revealing its crystal structure and extensive spectroscopic characteristics. This study utilized techniques such as CG-MS, infrared, Raman, UV–Vis, and NMR spectroscopy, along with single-crystal X-ray diffraction methods. The compound showcased unique liquid crystalline properties, exhibiting mesomorphic behavior and the hexatic Smetic B phase, confirmed by differential scanning calorimetry (DSC), polarizing optical microscopy (POM), and Powder X-ray diffraction techniques (Rocha et al., 2017).
Electrocatalytic C-H/N-H Coupling in Organic Synthesis
4-Aminoacetophenone derivatives have also found applications in organic synthesis. A study detailed the electrocatalytic C-H/N-H coupling of 2'-Aminoacetophenones, leading to the synthesis of isatins. This process involved a C(sp3)-H oxidation followed by intramolecular C-N bond formation, driven by simple electrochemical oxidation. The study also shed light on the reaction intermediates and proposed a radical-based pathway for the reactions (Qian et al., 2017).
Studies in Aromatic Chemistry and Molecular Interactions
Further research has explored the molecular interactions and aromatic chemistry involving 4-aminoacetophenone derivatives. One study conducted a detailed analysis of Schiff bases of gossypol with 4-aminoacetophenone, utilizing NMR spectroscopy and density functional theory (DFT) methods. The study provided valuable insights into the structural and spectral characteristics of these compounds, enhancing the understanding of tautomeric Schiff bases and their enamine form (Ton That et al., 2005).
Crystallographic and Structural Analysis
4-Aminoacetophenone derivatives have also been a subject of crystallographic and structural analysis. Research on N-(4-acetylphenyl)quinoline-3-carboxamide, a compound prepared using 4-aminoacetophenone, offered a comprehensive structural analysis. The study used various spectroscopic methods and single crystal X-ray diffraction for structural confirmation, providing valuable data on molecular geometry and intermolecular interactions (Polo-Cuadrado et al., 2021).
Mechanism of Action
Target of Action
4-Aminoacetophenone-13C is a biochemical used in proteomics research It’s known that the compound has two conformers (z and e arrangement of the co and nh2 groups) of 3’-aminoacetophenone and their 13c and 15n isotopologues .
Mode of Action
The interaction of this compound with its targets involves rotational spectroscopy . The spectra consist of μa and μb type lines that show a hyperfine structure due to both the nuclear quadrupole coupling of the 14N nucleus and the methyl internal rotation .
Biochemical Pathways
The compound is involved in internal motions leading to both vibrational modes and conformational complexity, which is related to the torsional degrees of freedom .
Result of Action
The molecular and cellular effects of this compound’s action involve the rotational spectra of the compound and its conformers . The Z form in 3’-aminoacetophenone is favored with respect to E, and the measured energy difference upper limit is about 5.5 (1) kJ mol −1 . Barriers to methyl internal rotation are V3 = 7.04 (2) and 6.530 (6) kJ mol −1 for 3’ (Z)- and 4’-aminoacetophenone, respectively .
Action Environment
The action of this compound is influenced by environmental factors such as temperature . The population of the compound’s conformers at equilibrium is dependent on the temperature and quantified by the Boltzmann distribution . Due to supersonic expansion cooling, no splitting related to amine inversion is observed .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known that the compound has a melting point ranging from 96 to 100 degrees Celsius and exhibits limited solubility in water but good solubility in organic solvents like ethanol, acetone, and chloroform .
Molecular Mechanism
The rotational spectra of 4-Aminoacetophenone, and those of two conformers (Z and E arrangement of the CO and NH2 groups) of 3-Aminoacetophenone and their 13C and 15N isotopologues were investigated .
Metabolic Pathways
Stable isotope resolved metabolomics (SIRM) in mice orally gavaged with 13C-inulin (a tracer) observed dynamic enrichment of 13C-metabolites in cecum contents in the amino acids and short-chain fatty acid metabolism pathways .
properties
IUPAC Name |
1-(4-aminophenyl)(113C)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO/c1-6(10)7-2-4-8(9)5-3-7/h2-5H,9H2,1H3/i6+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPRYKVSEZCQIHD-PTQBSOBMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[13C](=O)C1=CC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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